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Compound of Interest

Compound Name: Pyrazosulfuron-ethyl

Cat. No.: B166691

An In-depth Technical Guide to Pyrazosulfuron-
ethyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, mechanism of action, and experimental protocols related to the
sulfonylurea herbicide, Pyrazosulfuron-ethyl.

Molecular Structure and Chemical Formula

Pyrazosulfuron-ethyl is a selective, systemic herbicide used for the control of annual and
perennial broad-leaved weeds and sedges in rice crops.[1] Its chemical identity is well-
established, providing a foundation for its synthesis and study.

Chemical Structure:
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Image Source: PubChem CID 91750
Molecular Formula: C1aH1sNeO7S[2][3][4][5]

IUPAC Name: ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-
carboxylate

CAS Registry Number: 93697-74-6

Physicochemical and Toxicological Properties

The following tables summarize the key physicochemical and toxicological data for
Pyrazosulfuron-ethyl, crucial for its handling, formulation, and safety assessment.

Table 1: Physicochemical Properties of Pyrazosulfuron-ethyl
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Property Value Reference
Molecular Weight 414.39 g/mol

Appearance Colourless crystalline solid

Melting Point 177.8-179.5 °C

Density 1.46 g/cm3 (at 20 °C)

Vapor Pressure

4.2 x 107> mPa (at 25 °C)

Partition Coefficient (logP)

3.16

Water Solubility

9.76 mg/L (at 20 °C)

Solubility in Organic Solvents
(g/L at 20°C)

Methanol: 4.32, Hexane:
0.0185, Benzene: 15.6,
Chloroform: 200, Acetone:
33.7

Stability

Stable at 50 °C for 6 months.

Relatively stable at pH 7.
Unstable in acidic or alkaline

media.

Table 2: Toxicological Data for Pyrazosulfuron-ethyl
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Parameter Value Species Reference
Acute Oral LDso >5000 mg/kg Rat and Mouse

Acute Percutaneous

L Des >2000 mg/kg Rat

Inhalation LCso >3.9 mg/L air Rat

Skin Irritation Non-irritating Rabbit

Eye Irritation Non-irritating Rabbit

Skin Sensitization Non-sensitizing Guinea Pig

Mutagenicity (Ames

Non-mutagenic
test)

Teratogenicity Non-teratogenic Rat and Rabbit

Acute Oral LDso

>2250 mg/k Bobwhite Quail
(Birds) I Q
. Rainbow Trout and

LCso (96 h, Fish) >180 mg/L ) )
Bluegill Sunfish

LCso (48 h, Fish) >30 mg/L Carp

TLm (3 h, Daphnia) >40 ppm Daphnia
Green Algae

Iso (Algae) 1 ppm (Scenedesmus
acutus)

LDso (contact, Bees) >100 p g/bee Bee

Synthesis of Pyrazosulfuron-ethyl

The commercial synthesis of Pyrazosulfuron-ethyl is a multi-step process. A general workflow
for its production is outlined below.
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Ethyl 5-amino-1-methylpyrazole-4-carboxylate 2-(Chlorosulfonyl)benzoic acid ethyl ester

Sulfonylation
(basic conditions)

Sulfonamide Intermediate Phosgene or Triphosgene

Activation

Sulfonyl isocyanate 2-Amino-4,6-dimethoxypyrimidine

Condensation

Pyrazosulfuron-ethyl (crude)

Cyclization, Hydrolysis,
Recrystallization

Pyrazosulfuron-ethyl (pure)

Click to download full resolution via product page

Caption: Commercial synthesis pathway of Pyrazosulfuron-ethyl.

Experimental Protocol: General Synthesis

While detailed industrial protocols are proprietary, a general laboratory-scale synthesis can be
described based on published information.
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e Sulfonamide Formation: Ethyl 5-amino-1-methylpyrazole-4-carboxylate is reacted with 2-
(chlorosulfonyl)benzoic acid ethyl ester under basic conditions to form the corresponding
sulfonamide.

» Sulfonyl Isocyanate Generation: The sulfonamide intermediate is then activated using
phosgene or triphosgene in an inert solvent to generate the sulfonyl isocyanate.

o Condensation: The crude sulfonyl isocyanate is reacted with 2-amino-4,6-
dimethoxypyrimidine in a suitable solvent, such as dry acetonitrile.

 Purification: The resulting product, Pyrazosulfuron-ethyl, is then purified through
cyclization, hydrolysis, and recrystallization to yield the final product.

Mechanism of Action

Pyrazosulfuron-ethyl belongs to the sulfonylurea class of herbicides, which act by inhibiting
the enzyme Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS).
This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine,
and isoleucine in plants. The inhibition of ALS leads to a cessation of cell division and plant
growth, ultimately causing the death of susceptible weeds. The herbicide is absorbed by the
roots and/or leaves and translocated to the meristematic tissues where it exerts its effect.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b166691?utm_src=pdf-body
https://www.benchchem.com/product/b166691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Plant Cell

Pyrazosulfuron-ethyl

Inhibits

Acetolactate Synthase (ALS)

Catalyzes synthesis of

Branched-Chain Amino Acids
(Valine, Leucine, Isoleucine)

Protein Synthesis

Cell Division & Plant Growth

Weed Death

Click to download full resolution via product page

Caption: Mechanism of action of Pyrazosulfuron-ethyl.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b166691?utm_src=pdf-body-img
https://www.benchchem.com/product/b166691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: In-vitro Acetolactate Synthase
(ALS) Inhibition Assay

This protocol provides a general method for determining the inhibitory effect of
Pyrazosulfuron-ethyl on ALS activity.

o Enzyme Extraction: Extract ALS from the shoots of young, susceptible plants by
homogenizing the tissue in a suitable buffer.

o Herbicide Solutions: Prepare a series of dilutions of Pyrazosulfuron-ethyl in an appropriate
solvent.

 Inhibition Assay:

o In a reaction tube, combine the enzyme extract with a reaction buffer containing the
necessary cofactors.

[¢]

Add the different concentrations of the Pyrazosulfuron-ethyl solutions to the tubes.
Include a control with no herbicide.

[¢]

Initiate the enzymatic reaction by adding the substrate (e.g., pyruvate).

[e]

Incubate the reaction mixture at a specific temperature for a set period.

o

Stop the reaction (e.g., by adding acid).

¢ Quantification: The product of the enzymatic reaction (acetolactate) can be quantified
colorimetrically after conversion to acetoin.

o Data Analysis: Determine the concentration of Pyrazosulfuron-ethyl that causes 50%
inhibition of ALS activity (ICso).

Bio-efficacy Evaluation

The efficacy of Pyrazosulfuron-ethyl as a herbicide is typically evaluated through field trials.

Experimental Protocol: Field Bio-efficacy Trial
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o Experimental Design: The experiment is typically laid out in a randomized block design with
multiple replications.

e Treatments:

o

Different application rates of Pyrazosulfuron-ethyl (e.g., 15, 20, 25, 30 g a.i./ha).

[¢]

A standard herbicide for comparison.

[¢]

A weed-free control (manual weeding).

[e]

A weedy (untreated) control.

o Application: The herbicide is applied at a specific time, typically pre- or early post-emergence
of the weeds in the crop.

e Data Collection:

[¢]

Weed Density: Count the number of individual weeds of different species per unit area
(e.g., in a quadrat) at various time points after application.

[¢]

Weed Biomass: Collect the above-ground parts of the weeds from a defined area, dry
them in an oven until a constant weight is achieved, and record the dry weight.

[¢]

Crop Phytotoxicity: Visually assess any signs of damage to the crop plants.

[¢]

Crop Yield: Harvest the crop from each plot and measure the yield.

» Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to
determine the significance of the differences between treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.botanyjournals.com/assets/archives/2023/vol8issue7/8073-1688189664944.pdf
https://eureka.patsnap.com/patent-CN106866532A
https://eureka.patsnap.com/patent-CN106866532A
https://www.chemicalbook.com/synthesis/pyrazosulfuron-ethyl.htm
https://jcsp.org.pk/ArticleUpload/3937-19472-1-CE.pdf
https://www.medchemexpress.com/Targets/acetolactate-synthase-als.html
https://www.benchchem.com/product/b166691#pyrazosulfuron-ethyl-molecular-structure-and-formula
https://www.benchchem.com/product/b166691#pyrazosulfuron-ethyl-molecular-structure-and-formula
https://www.benchchem.com/product/b166691#pyrazosulfuron-ethyl-molecular-structure-and-formula
https://www.benchchem.com/product/b166691#pyrazosulfuron-ethyl-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166691?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

